(1R,5S)-8-((3-methylbenzyl)sulfonyl)-3-methylene-8-azabicyclo[3.2.1]octane

• IUPAC Name: 3-methylidene-8-[(3-methylphenyl)methylsulfonyl]-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C16H21NO2S/c1-12-4-3-5-14(8-12)11-20(18,19)17-15-6-7-16(17)10-13(2)9-15/h3-5,8,15-16H,2,6-7,9-11H2,1H3
• InChI Key: KBAZHMHPVCJFHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)N2C3CCC2CC(=C)C3
• Molecular Formula: C16H21NO2S
• Molecular Weight: 291.4 g/mol

Description

The compound is a complex organic molecule with a bicyclic structure. It’s likely that the molecule contains a bicyclo[3.2.1]octane core, which is a type of ring system found in many natural products.

Synthesis Analysis

Synthesizing molecules with bicyclo[3.2.1]octane ring systems can be challenging due to high strain energy. There are very few approaches to synthesize them. An efficient synthesis of a similar compound, 1R,5S-bicyclo[3.1.0]hexan-2-one, from ®-1,2-epoxyhex-5-ene has been described. This process involves a catalytic intramolecular cyclopropanation of ®-1,2-epoxyhex-5-ene.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of the bicyclic core. The bicyclo[3.2.1]octane core is a common structural motif in many natural products.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex due to the strained bicyclic structure. The synthesis of similar compounds often involves reactions such as intramolecular cyclopropanation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure, including the bicyclic core.

Future Directions

The synthesis of natural products containing highly strained trans-fused bicyclo[3.3.0]octane ring systems is a field of active research. There are very few approaches to synthesize these molecules, and new methods are needed.